Cas no 89978-93-8 (Salor-intl480983-1ea)

• Product Name: Salor-intl480983-1ea
• CAS No: 89978-93-8
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD07776881
• CID: 1947626
• Update Time: 2025-10-23

Salor-intl480983-1ea Chemical and Physical Properties

Names and Identifiers

• SALOR-INTL480983-1EA
• 3-Chlor-4-methoxy-ethyl-benzoat
• CTK4C5067
• 3-Chlor-4-methoxy-benzoesaeure-ethylester
• ethyl 3-chloro-4-methoxybenzoate
• AG-D-91152
• 3-chloro-4-methoxy-benzoic acid ethyl ester
• 3-Chlor-4-methoxy-benzamid
• Ethyl 3-chloro-p-anisate
• 3-Chlor-4-methoxy-benzoesaeure-aethylester
• AC1Q3M6Z
• AC1L37S7
• EINECS 238-714-1
• 3-chloro-4-methoxy-benzoic acid amide
• AR-1I8808
• 3-Chlor-anissaeure-amid
• Ambap
• 3-Chlor-4-methoxy-benzoesaeure-amid
• 3-CHLORO-4-METHOXYBENZAMIDE
• SALOR-INT L480983-1EA
• Salor-intl480983-1ea

• MDL： MFCD07776881
• Inchi： 1S/C8H8ClNO2/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3,(H2,10,11)
• InChI Key： LDYSKQBCMXRUGA-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(OC)C(Cl)=C1

Computed Properties

• Exact Mass: 185.02400

Experimental Properties

• Density: 1.288
• Boiling Point: 284.5°C at 760 mmHg
• Flash Point: 125.9°C
• Refractive Index: 1.562
• PSA: 52.32000
• LogP: 2.14780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Salor-intl480983-1ea

Professional Introduction to Compound with CAS No. 89978-93-8 and Product Name Salor-intl480983-1ea

The compound with the CAS number 89978-93-8 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by the product name Salor-intl480983-1ea, represents a cutting-edge molecule with potential applications in various therapeutic areas. The chemical structure and properties of this compound have been meticulously studied, revealing its unique interactions with biological targets and its potential as a lead compound in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting complex biological pathways. The compound with CAS No. 89978-93-8 is no exception, as it has been extensively researched for its ability to modulate key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary studies have demonstrated that this molecule exhibits high selectivity and potency, making it a promising candidate for further development.

The structural elucidation of 89978-93-8 has been achieved through advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided detailed insights into the molecular architecture, confirming the presence of functional groups that are critical for its biological activity. The synthesis of this compound has been optimized to ensure high yield and purity, which are essential for preclinical and clinical studies.

One of the most intriguing aspects of Salor-intl480983-1ea is its mechanism of action. Unlike traditional drugs that often target a single receptor or enzyme, this compound has been found to interact with multiple targets simultaneously. This multitarget approach has shown promise in reducing side effects and improving therapeutic efficacy. Recent studies have highlighted its potential in inhibiting kinases and phosphodiesterases, which are key players in signal transduction pathways.

The pharmacokinetic properties of 89978-93-8 have also been thoroughly evaluated. Studies indicate that it exhibits good oral bioavailability, rapid absorption, and prolonged half-life, making it suitable for once-daily dosing regimens. Additionally, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

Current research efforts are focused on advancing Salor-intl480983-1ea into clinical trials. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its efficacy in treating various diseases. The compound's ability to modulate multiple disease pathways makes it particularly attractive for developing combination therapies, which could offer synergistic benefits to patients.

The integration of computational chemistry and artificial intelligence (AI) has accelerated the drug discovery process significantly. Machine learning algorithms have been employed to predict the binding affinity of 89978-93-8 to different biological targets, thereby guiding the optimization of its chemical structure. These advancements have not only shortened the timeline for drug development but also reduced costs associated with traditional trial-and-error approaches.

Another area of interest is the potential use of Salor-intl480983-1ea in personalized medicine. By analyzing genetic profiles of patients, researchers can identify those who are likely to respond positively to this compound. This personalized approach could enhance treatment outcomes and minimize adverse reactions.

The environmental impact of drug development is also being considered in the design of 89978-93-8. Sustainable synthesis methods are being explored to minimize waste and reduce energy consumption during production. These efforts align with global initiatives aimed at promoting green chemistry practices.

In conclusion, the compound with CAS No. 89978-93-8, marketed as Salor-intl480983-1ea, represents a significant advancement in pharmaceutical chemistry. Its unique properties and potential applications make it a valuable asset in the fight against various diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to make a substantial impact on patient care.